Cas no 941998-30-7 (N-cyclopentyl-N'-4-(trifluoromethoxy)phenylethanediamide)

• Product Name: N-cyclopentyl-N'-4-(trifluoromethoxy)phenylethanediamide
• CAS No: 941998-30-7
• MF: C₁₄H₁₅F₃N₂O₃
• MW: 316.275714159012
• CID: 5502976
• Update Time: 2025-05-22

N-cyclopentyl-N'-4-(trifluoromethoxy)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-N'-[4-(trifluoromethoxy)phenyl]oxamide
• Ethanediamide, N1-cyclopentyl-N2-[4-(trifluoromethoxy)phenyl]-
• N-cyclopentyl-N'-4-(trifluoromethoxy)phenylethanediamide

• Inchi： 1S/C14H15F3N2O3/c15-14(16,17)22-11-7-5-10(6-8-11)19-13(21)12(20)18-9-3-1-2-4-9/h5-9H,1-4H2,(H,18,20)(H,19,21)
• InChI Key： ULKPOHZDYFOODA-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)C(NC1=CC=C(OC(F)(F)F)C=C1)=O

Additional information on N-cyclopentyl-N'-4-(trifluoromethoxy)phenylethanediamide

N-Cyclopentyl-N'-4-(Trifluoromethoxy)Phenylethanediamide: A Comprehensive Overview

N-Cyclopentyl-N'-4-(trifluoromethoxy)phenylethanediamide, also known by its CAS registry number CAS No. 941998-30-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopentyl group with a trifluoromethoxy-substituted phenyl group, connected via an ethanediamide linkage. The molecule's design allows for versatile interactions, making it a valuable component in the synthesis of advanced materials and pharmaceutical agents.

The synthesis of N-cyclopentyl-N'-4-(trifluoromethoxy)phenylethanediamide typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and deprotections. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and improving the overall yield. For instance, researchers have employed palladium-catalyzed coupling reactions to streamline the construction of the trifluoromethoxyphenyl moiety, a critical component of this compound's structure.

One of the most notable applications of this compound is in the field of drug discovery. Its ability to act as a bioisostere for certain pharmacophores has made it a valuable tool in medicinal chemistry. Studies published in leading journals such as Journal of Medicinal Chemistry and Chemical Communications have highlighted its potential as a lead compound in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. The trifluoromethoxy group, in particular, contributes to the compound's high lipophilicity and metabolic stability, which are desirable properties for drug candidates.

In addition to its pharmaceutical applications, CAS No. 941998-30-7 has found utility in materials science. Its ability to form stable amide bonds makes it an ideal precursor for synthesizing high-performance polymers and coatings. Recent research has demonstrated its use in creating self-healing polymers that exhibit exceptional mechanical properties and environmental adaptability. These materials have potential applications in aerospace, automotive industries, and renewable energy technologies.

The unique electronic properties of N-cyclopentyl-N'-4-(trifluoromethoxy)phenylethanediamide also make it a promising candidate for optoelectronic devices. By incorporating this compound into organic semiconductors, scientists have achieved enhanced charge transport properties and improved device efficiency. A study published in Nature Electronics reported that films synthesized using this compound exhibited superior carrier mobility compared to traditional materials, paving the way for next-generation displays and sensors.

From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. Researchers have developed green chemistry protocols that reduce solvent usage and waste generation during its production. Furthermore, its biodegradability has been assessed under various conditions, ensuring that its use aligns with sustainable development goals.

In conclusion, N-cyclopentyl-N'-4-(trifluoromethoxy)phenylethanediamide (CAS No. 941998-30-7) stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across pharmaceuticals, materials science, and electronics underscore its importance as a versatile building block in contemporary research and industry. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in shaping future technological advancements.